Cas no 1648566-61-3 (2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL)

2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL structure
1648566-61-3 structure
Product Name:2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL
CAS No:1648566-61-3
MF:C7H7N3OS
MW:181.214979410172
CID:5716182
PubChem ID:136954723
Update Time:2024-03-01

2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-OL
    • 1648566-61-3
    • SCHEMBL16441111
    • Thieno[3,2-d]pyrimidin-4(3H)-one, 2-amino-6-methyl-
    • Inchi: 1S/C7H7N3OS/c1-3-2-4-5(12-3)6(11)10-7(8)9-4/h2H,1H3,(H3,8,9,10,11)
    • InChI Key: LRVLYGCECIBTOR-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC2=C1C(NC(N)=N2)=O

Computed Properties

  • Exact Mass: 181.03098303g/mol
  • Monoisotopic Mass: 181.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • Density: 1.72±0.1 g/cm3(Predicted)
  • Boiling Point: 402.8±47.0 °C(Predicted)
  • pka: 3.02±0.20(Predicted)
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